N-(5-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: N-[5-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H16N4O4S2/c24-16(20-13-6-7-14-15(10-13)27-9-8-26-14)11-28-19-23-22-18(29-19)21-17(25)12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,20,24)(H,21,22,25)
• InChI Key: GHONAIFDYSAGIQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NN=C(S3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C19H16N4O4S2
• Molecular Weight: 428.5 g/mol

Description

The compound “N-(5-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide” is a complex organic molecule. It contains a 2,3-dihydrobenzo[b][1,4]dioxin-6-yl group, which is a bicyclic structure with a benzene ring fused to a 1,4-dioxin ring.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple ring structures and functional groups. The 2,3-dihydrobenzo[b][1,4]dioxin-6-yl group is a key structural feature. Unfortunately, the exact crystal structure of this compound is not available in the retrieved data.

Scientific Research Applications

Synthesis and Anticancer Activities

A significant area of research for related compounds involves the synthesis of novel molecules with potential anticancer activities. Compounds with similar structural features have been synthesized and evaluated for their ability to inhibit cancer cell growth. For instance, microwave-assisted synthesis of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives showcased promising anticancer activity against various human cancer cell lines, suggesting the relevance of exploring similar compounds for anticancer properties (Tiwari et al., 2017).

Antimicrobial and Antioxidant Properties

Research also extends into the antimicrobial and antioxidant properties of benzamide derivatives. New compounds isolated from endophytic Streptomyces have shown antimicrobial activities, highlighting the potential of benzamide-based compounds in combating microbial infections (Yang et al., 2015).

Antifungal Agents

The synthesis of new molecules for antifungal applications is another area of interest. For example, compounds synthesized from salicylamide and thiourea derivatives have been screened for their antifungal activities, underscoring the potential of structurally similar compounds in antifungal research (Narayana et al., 2004).

Corrosion Inhibition

Moreover, derivatives of benzothiazole have been studied for their effectiveness as corrosion inhibitors, showcasing how chemical compounds with specific structural motifs can serve in protecting materials against corrosion. This research provides insights into the practical applications of such compounds in industrial settings (Hu et al., 2016).